![molecular formula C16H22N2O4S B2953832 N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide CAS No. 1252149-01-1](/img/structure/B2953832.png)
N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide
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Overview
Description
N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide, also known as CSPB, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications.
Mechanism of Action
N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide's mechanism of action involves its ability to modulate various signaling pathways in cells. In cancer cells, this compound inhibits the Akt/mTOR pathway, which is involved in cell proliferation and survival. In inflammation, this compound inhibits the NF-κB pathway, which is involved in the production of inflammatory cytokines. In neurological disorders, this compound has been shown to protect neurons by inhibiting oxidative stress and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in cells. In cancer cells, this compound induces apoptosis by activating caspase-3 and caspase-9. In inflammation, this compound reduces the production of inflammatory cytokines such as TNF-α and IL-6. In neurological disorders, this compound protects neurons by reducing oxidative stress and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide research, including the development of new therapeutic applications and the optimization of its synthesis method. In cancer research, this compound could be further studied for its potential in combination therapies with other anticancer drugs. In inflammation research, this compound could be studied for its potential in treating chronic inflammatory diseases. In neurological disorder research, this compound could be further studied for its potential in treating other neurodegenerative diseases. Additionally, the synthesis method of this compound could be optimized to improve its solubility and yield.
Synthesis Methods
N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide can be synthesized through a multi-step process involving the reaction of 4-methanesulfonylphenol with propylamine, followed by reaction with cyanomethyl chloride and butyric anhydride. The resulting product is purified through column chromatography to obtain this compound in its pure form.
Scientific Research Applications
N-(cyanomethyl)-4-(4-methanesulfonylphenoxy)-N-propylbutanamide has been studied for its potential therapeutic applications in various fields of research, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the activation of NF-κB, a key regulator of inflammation. In neurological disorder research, this compound has been studied for its potential neuroprotective effects in conditions such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-(cyanomethyl)-4-(4-methylsulfonylphenoxy)-N-propylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O4S/c1-3-11-18(12-10-17)16(19)5-4-13-22-14-6-8-15(9-7-14)23(2,20)21/h6-9H,3-5,11-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFOWZMMKNSPKBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC#N)C(=O)CCCOC1=CC=C(C=C1)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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